Cas no 1697426-86-0 (4-(propan-2-yl)piperidine-1-sulfonyl chloride)

• Product Name: 4-(propan-2-yl)piperidine-1-sulfonyl chloride
• CAS No: 1697426-86-0
• MF: C₈H₁₆ClNO₂S
• MW: 225.73614025116
• MDL: MFCD31603987
• CID: 5245651
• PubChem ID: 103505356
• Update Time: 2026-03-08

4-(propan-2-yl)piperidine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Propan-2-ylpiperidine-1-sulfonyl chloride
• 4-(propan-2-yl)piperidine-1-sulfonyl chloride

• MDL： MFCD31603987
• Inchi： 1S/C8H16ClNO2S/c1-7(2)8-3-5-10(6-4-8)13(9,11)12/h7-8H,3-6H2,1-2H3
• InChI Key： JLDDTBDCIBPBNU-UHFFFAOYSA-N
• SMILES： N1(S(Cl)(=O)=O)CCC(C(C)C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(propan-2-yl)piperidine-1-sulfonyl chloride

Research Briefing on 4-(propan-2-yl)piperidine-1-sulfonyl chloride (CAS: 1697426-86-0) in Chemical Biology and Pharmaceutical Applications

4-(propan-2-yl)piperidine-1-sulfonyl chloride (CAS: 1697426-86-0) is a sulfonyl chloride derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This compound, characterized by its piperidine backbone and sulfonyl chloride functional group, is particularly valuable for its reactivity in nucleophilic substitution reactions, making it a key building block for the synthesis of sulfonamide-based therapeutics. Recent studies have explored its applications in the design of enzyme inhibitors, receptor modulators, and other biologically active molecules.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 4-(propan-2-yl)piperidine-1-sulfonyl chloride in the synthesis of novel sulfonamide inhibitors targeting carbonic anhydrase isoforms. The researchers demonstrated that the compound's structural features enable efficient coupling with various amines, yielding high-affinity inhibitors with improved selectivity profiles. The study also noted the compound's stability under standard reaction conditions, which facilitates its use in high-throughput screening and combinatorial chemistry approaches.

In addition to its role in inhibitor design, 4-(propan-2-yl)piperidine-1-sulfonyl chloride has been investigated for its potential in prodrug development. A recent preprint on bioRxiv described its incorporation into sulfonamide-based prodrugs designed for targeted drug delivery. The study reported that the prodrugs exhibited enhanced solubility and controlled release properties, attributed to the sulfonyl chloride moiety's ability to form reversible bonds with carrier molecules. This approach could address challenges related to bioavailability and off-target effects in existing therapies.

From a synthetic chemistry perspective, advances in the scalable production of 4-(propan-2-yl)piperidine-1-sulfonyl chloride have been reported in the Organic Process Research & Development journal. The publication detailed an optimized two-step synthesis route starting from commercially available 4-(propan-2-yl)piperidine, achieving a 78% overall yield with high purity (>99%). The scalability of this method is particularly relevant for industrial applications, where consistent supply and cost-effectiveness are critical considerations.

Ongoing research is exploring the broader pharmacological potential of derivatives synthesized from 4-(propan-2-yl)piperidine-1-sulfonyl chloride. Preliminary results from cell-based assays suggest that certain sulfonamide derivatives exhibit promising activity against neurodegenerative disease targets, including tau protein aggregation and neuroinflammation pathways. These findings, presented at the 2024 American Chemical Society National Meeting, indicate potential applications in Alzheimer's disease and related tauopathies.

In conclusion, 4-(propan-2-yl)piperidine-1-sulfonyl chloride (CAS: 1697426-86-0) represents a valuable chemical tool with diverse applications in medicinal chemistry and drug development. Its utility as a synthetic intermediate, combined with emerging biological activities of its derivatives, positions this compound as a focus of continued research interest. Future studies are expected to further elucidate its structure-activity relationships and expand its therapeutic applications across multiple disease areas.